Cas no 2171152-91-1 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2171152-91-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6240261
• PubChem ID: 165816843
• Update Time: 2025-06-08

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• EN300-1502441
• (3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanoyl)-L-valine
• 2171152-91-1

• Inchi： 1S/C23H26N2O5/c1-14(2)21(22(27)28)25-20(26)11-12-24-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19,21H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t21-/m0/s1
• InChI Key： CIYBJDZZFNTZHU-NRFANRHFSA-N
• SMILES： O(C(NCCC(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

Compound Introduction: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid (CAS No. 2171152-91-1)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, with the CAS number 2171152-91-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. Its unique structural features, including a chiral center and an amide linkage, contribute to its potential as a building block for the synthesis of novel therapeutic agents.

The< strong>fluoren-9-yl moiety in the molecular structure is particularly noteworthy, as it is often employed in medicinal chemistry due to its stability and ability to enhance the binding affinity of drug candidates. The presence of a< strong>methoxycarbonyl group further enhances the compound's reactivity, allowing for further functionalization and derivatization. These characteristics make it an invaluable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, inflammation, and neurological disorders. The< strong>propanamido and< strong>methylbutanoic acid components of this compound suggest potential applications in modulating biological pathways associated with these conditions. For instance, amide-based compounds have been widely studied for their ability to interact with biological targets such as enzymes and receptors.

The stereochemistry of the< strong>(2S) configuration is critical in determining the biological activity of this compound. Chiral molecules often exhibit different pharmacological profiles depending on their stereoisomers, making the precise control of stereochemistry essential for drug development. The synthesis of enantiomerically pure forms of this compound is a challenging but crucial step in its development as a therapeutic agent.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as asymmetric catalysis and chiral resolution have been instrumental in achieving high yields and purity levels. These advancements not only facilitate the production of< strong>(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid but also open up new possibilities for designing other biologically active compounds.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors that target specific enzymes involved in disease pathways. The< strong>methoxycarbonyl group in this compound can be used to design inhibitors that interact with proteases and kinases, which are often overexpressed in diseases like cancer. By modulating the activity of these enzymes, it may be possible to develop novel therapeutic strategies.

In addition to its potential as an inhibitor, this compound may also serve as a precursor for the synthesis of other bioactive molecules. For example, derivatives of< strong>fluoren-based compounds have been explored for their antimicrobial and anti-inflammatory properties. The versatility of this compound's structure allows for modifications that can tailor its biological activity to specific therapeutic needs.

The use of computational methods has become increasingly important in the design and optimization of drug candidates. Molecular modeling techniques can predict how this compound interacts with biological targets, providing valuable insights into its potential pharmacological effects. These computational approaches complement traditional experimental methods, enabling researchers to accelerate the discovery process.

The development of novel drug candidates is often a lengthy and complex process that involves multiple stages of research and testing. However, compounds like< strong>(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid hold promise for addressing unmet medical needs by targeting disease-causing mechanisms at a molecular level. The ongoing research into its biological activities and synthetic applications continues to expand our understanding of its potential contributions to medicine.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid (CAS No. 2171152-91-1) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of functional groups and stereochemical features makes it an attractive candidate for further development into novel therapeutic agents. As research progresses, this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing new treatments.